Photochemically controlled activation of STING by CAIX-targeting photocaged agonists to suppress tumor cell growth†

Chemical Science Pub Date: 2023-05-15 DOI: 10.1039/D3SC01896B

Abstract

Controllable activation of the innate immune adapter protein – stimulator of interferon genes (STING) pathway is a critical challenge for the clinical development of STING agonists due to the potential “on-target off-tumor” toxicity caused by systematic activation of STING. Herein, we designed and synthesized a photo-caged STING agonist 2 with a tumor cell-targeting carbonic anhydrase inhibitor warhead, which could be readily uncaged by blue light to release the active STING agonist leading to remarkable activation of STING signaling. Furthermore, compound 2 was found to preferentially target tumor cells, stimulate the STING signaling in zebrafish embryo upon photo-uncaging and to induce proliferation of macrophages and upregulation of the mRNA expression of STING as well as its downstream NF-kB and cytokines, thus leading to significant suppression of tumor cell growth in a photo-dependent manner with reduced systemic toxicity. This photo-caged agonist not only provides a powerful tool to precisely trigger STING signalling, but also represents a novel controllable STING activation strategy for safer cancer immunotherapy.

Graphical abstract: Photochemically controlled activation of STING by CAIX-targeting photocaged agonists to suppress tumor cell growth
Photochemically controlled activation of STING by CAIX-targeting photocaged agonists to suppress tumor cell growth†
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